Cas no 2098001-36-4 (1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride)

• Product Name: 1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride
• CAS No: 2098001-36-4
• MF: C₉H₁₂Cl₂F₃N₃
• MW: 290.11289024353
• CID: 5043050
• Update Time: 2025-05-23

1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-(trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride
• 1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-amine;dihydrochloride
• 1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride

• Inchi： 1S/C9H10F3N3.2ClH/c10-9(11,12)6-1-2-8(14-3-6)15-4-7(13)5-15;;/h1-3,7H,4-5,13H2;2*1H
• InChI Key： PEXLFYXJJPEIBG-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CN=C(C=C1)N1CC(C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 225
• Topological Polar Surface Area: 42.2

Additional information on 1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride

1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine Dihydrochloride: A Comprehensive Overview

1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride (CAS No. 2098001-36-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered nitrogen-containing heterocycles, and is characterized by the presence of a trifluoromethyl group and a pyridine ring. These structural elements contribute to its pharmacological properties and make it an interesting candidate for further research and development.

The synthesis of 1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride has been extensively studied, with various methodologies reported in the literature. One common approach involves the reaction of 5-(trifluoromethyl)pyridine with azetidine derivatives, followed by salt formation with hydrochloric acid. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the azetidine ring provides additional structural rigidity and conformational constraints that can influence binding interactions with biological targets.

In terms of its biological activity, 1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride has shown promising results in several preclinical studies. Research has demonstrated its potential as a modulator of various receptors and enzymes, including serotonin receptors, dopamine receptors, and monoamine oxidases (MAOs). These findings suggest that the compound could have applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent studies have also explored the pharmacokinetic properties of 1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good brain penetration, which is crucial for its potential use in central nervous system (CNS) disorders. Additionally, its metabolic stability has been evaluated using liver microsomes from different species, indicating low susceptibility to first-pass metabolism.

The safety profile of 1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride has been assessed through a series of toxicological studies. Acute and chronic toxicity tests have revealed that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further evaluation in clinical trials for safety and efficacy.

In conclusion, 1-(5-(Trifluoromethyl)pyridin-2-yl)azetidin-3-amine dihydrochloride (CAS No. 2098001-36-4) represents a promising compound in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a valuable candidate for the development of novel therapeutics for neurological disorders. Ongoing research continues to explore its full potential, with a focus on optimizing its therapeutic index and advancing it through clinical trials.